Cas no 344279-08-9 (2-(2-Chloro-3-pyridinyl)-5,6-dimethyl-1-propyl-1H-1,3-benzimidazole)

2-(2-Chloro-3-pyridinyl)-5,6-dimethyl-1-propyl-1H-1,3-benzimidazole is a benzimidazole derivative with a chloropyridinyl substituent, exhibiting potential utility in agrochemical and pharmaceutical research. Its molecular structure, featuring a chloro-pyridine ring fused to a dimethyl-benzimidazole core, suggests reactivity suitable for further functionalization or as an intermediate in synthesis. The propyl group enhances lipophilicity, potentially improving bioavailability or membrane permeability in biological applications. This compound may serve as a precursor for developing novel insecticides or therapeutic agents, leveraging its heterocyclic framework for targeted interactions. Its stability and defined stereochemistry make it a valuable candidate for structure-activity relationship studies in medicinal or crop protection chemistry.

2-(2-Chloro-3-pyridinyl)-5,6-dimethyl-1-propyl-1H-1,3-benzimidazole structure

344279-08-9 structure

Product Name:2-(2-Chloro-3-pyridinyl)-5,6-dimethyl-1-propyl-1H-1,3-benzimidazole

CAS No:344279-08-9

MF:C₁₇H₁₈ClN₃

MW:299.797922611237

CID:5026261

Update Time:2025-06-07

2-(2-Chloro-3-pyridinyl)-5,6-dimethyl-1-propyl-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-(2-chloropyridin-3-yl)-5,6-dimethyl-1-propyl-1H-1,3-benzodiazole
- 2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1-propyl-1H-1,3-benzimidazole
- 2-(2-Chloro-3-pyridinyl)-5,6-dimethyl-1-propyl-1H-1,3-benzimidazole
- Inchi： 1S/C17H18ClN3/c1-4-8-21-15-10-12(3)11(2)9-14(15)20-17(21)13-6-5-7-19-16(13)18/h5-7,9-10H,4,8H2,1-3H3
- InChI Key： GLDQVERFGFNPDY-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)C1=NC2C=C(C)C(C)=CC=2N1CCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 351
XLogP3: 4.5
Topological Polar Surface Area: 30.7

2-(2-Chloro-3-pyridinyl)-5,6-dimethyl-1-propyl-1H-1,3-benzimidazole Pricemore >>

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